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Compound of Interest

Compound Name:
(1R,2R)-2-

(Cyclopropylamino)cyclohexanol

Cat. No.: B066298 Get Quote

In-Depth Technical Guide: (1R,2R)-2-
(Cyclopropylamino)cyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

(1R,2R)-2-(Cyclopropylamino)cyclohexanol. Due to the limited availability of specific

experimental data for this exact molecule, this document presents a combination of known data

and representative methodologies derived from structurally related compounds. This approach

is intended to provide a foundational understanding for researchers working with similar

chemical entities.

Core Molecular Data
The fundamental molecular properties of (1R,2R)-2-(Cyclopropylamino)cyclohexanol are

summarized below.

Property Value Source

Molecular Formula C₉H₁₇NO [1]

Molecular Weight 155.24 g/mol [1]
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Representative Experimental Protocol: Synthesis of
N-Substituted (1R,2R)-2-Aminocyclohexanol
Derivatives
The following is a generalized protocol for the synthesis of N-substituted (1R,2R)-2-

aminocyclohexanol derivatives, based on established chemical literature for similar

compounds. This protocol is intended to serve as a starting point for the synthesis of

(1R,2R)-2-(Cyclopropylamino)cyclohexanol.

Objective: To synthesize an N-substituted (1R,2R)-2-aminocyclohexanol derivative via

reductive amination.

Materials:

(1R,2R)-2-Aminocyclohexanol

Cyclopropanone

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM)

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Standard laboratory glassware
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Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve (1R,2R)-2-aminocyclohexanol (1

equivalent) in dichloromethane.

Addition of Ketone: To the stirred solution, add cyclopropanone (1.1 equivalents).

Reductive Amination: Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the

reaction mixture in portions. Monitor the reaction progress by Thin Layer Chromatography

(TLC).

Quenching: Upon completion, quench the reaction by the slow addition of a saturated

aqueous solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3x).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by silica gel column chromatography to yield the

desired N-substituted (1R,2R)-2-aminocyclohexanol derivative.

Hypothetical Biological Activity and Signaling
Pathway
While specific biological data for (1R,2R)-2-(Cyclopropylamino)cyclohexanol is not readily

available, related aminocyclohexanol derivatives have been reported to exhibit various

biological activities, including analgesic and antimicrobial effects.[2][3] A plausible mechanism

of action for analgesic properties could involve modulation of opioid receptors or other pain-

related signaling pathways.

Below is a DOT script and the resulting diagram illustrating a simplified, hypothetical signaling

pathway that could be influenced by a molecule with analgesic properties.
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Caption: Hypothetical Opioid Receptor Signaling Pathway.

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for the synthesis and purification of N-

substituted (1R,2R)-2-aminocyclohexanol derivatives.

Start: (1R,2R)-2-Aminocyclohexanol
+ Cyclopropanone

Reductive Amination
(NaBH(OAc)3 in DCM)

Quench Reaction
(Saturated NaHCO3)

Liquid-Liquid Extraction
(DCM)

Drying and Concentration
(MgSO4, Rotary Evaporation)

Column Chromatography
(Silica Gel)

End: Purified Product
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Caption: General Synthesis and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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